4-[2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-yl]-N-(thiophen-2-yl)piperidine-1-carboxamide

• IUPAC Name: 4-[2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-yl]-N-thiophen-2-ylpiperidine-1-carboxamide
• InChI: InChI=1S/C15H17F3N4O3S/c16-15(17,18)9-22-12(23)8-21(14(22)25)10-3-5-20(6-4-10)13(24)19-11-2-1-7-26-11/h1-2,7,10H,3-6,8-9H2,(H,19,24)
• InChI Key: NFFMHCRIDCAGFU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CC(=O)N(C2=O)CC(F)(F)F)C(=O)NC3=CC=CS3
• Molecular Formula: C15H17F3N4O3S
• Molecular Weight: 390.4 g/mol

Description

Molecular Structure Analysis

The compound contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It also contains a piperidine ring attached to a carboxamide group, and a thiophene ring attached to the nitrogen of the imidazole ring.

Scientific Research Applications

Synthesis and Chemical Properties

A key aspect of research on this compound involves its synthesis and the exploration of its chemical properties. The synthesis of polycyclic imidazolidinones through redox-annulations of α-ketoamides with cyclic secondary amines such as piperidine showcases the chemical versatility and potential modifications that could be applied to the core structure of this compound. Such transformations are facilitated by catalytic amounts of benzoic acid, yielding derivatives in typically good yields, indicating a pathway for creating diverse derivatives for further study (Zhengbo Zhu et al., 2017).

Potential for Biological Activity

The compound's structure suggests potential for biological activity, given its resemblance to structures known to exhibit antimicrobial, anti-inflammatory, and other bioactivities. For instance, the synthesis of molecules containing various pharmacophores, such as thiazolidinones, and their screening for antimicrobial and anti-inflammatory activities is an area of active research. This suggests that derivatives of the compound could be explored for similar activities, leveraging the known biological activities of structurally related molecules (A. Abu‐Hashem et al., 2020).

Advanced Applications in Sensing and Imaging

The compound's structure, particularly its imidazolidin-1-yl and piperidine components, lends itself to modifications that could be useful in the development of sensors or imaging agents. Research on similar structures has led to the development of novel fluorescent pH sensors, indicating the potential of imidazolidin and piperidine derivatives in applications requiring sensitive detection and imaging capabilities (Dawei Cui et al., 2004).